Antimony trichloride is a versatile Lewis acid catalyst due to its vacant p-orbital, readily accepting electron pairs from Lewis bases. This property makes it valuable in various organic reactions, including:
Antimony trichloride serves as a vital starting material for the synthesis of various other antimony compounds, including:
Antimony trichloride finds application in analytical chemistry for:
Beyond the aforementioned applications, antimony trichloride is also being explored in:
Antimony trichloride is a naturally occurring compound found in volcanic sublimates []. It has been known since ancient times and was used in alchemy and medicine. In scientific research, antimony trichloride finds applications in various fields, including:
The SbCl₃ molecule adopts a trigonal pyramidal geometry, with antimony (Sb) at the center and three chlorine (Cl) atoms bonded to it in a trigonal planar fashion with a lone pair occupying the fourth position around the central Sb atom. This structure results in a polar molecule due to the difference in electronegativity between Sb and Cl.
Antimony trichloride can be synthesized by the direct reaction of antimony with chlorine gas at elevated temperatures [].
Sb (s) + 3/2 Cl₂ (g) → SbCl₃ (l)
SbCl₃ decomposes upon heating to release toxic fumes of chlorine and antimony oxides.
2SbCl₃ (l) → SbCl₅ (g) + Sb (s)
SbCl₃ (l) + H₂O (l) → SbOCl (s) + 2HCl (aq)
Antimony trichloride is a corrosive and toxic compound. Exposure can occur through inhalation, ingestion, or skin contact [].
Corrosive;Environmental Hazard